Ripk1-IN-28

• Molecular Formula: C27H24N4O4
• Molecular Weight: 468.5 g/mol
• InChI: InChI=1S/C27H24N4O4/c1-17-14-23(32)25(29-31(17)20-6-4-3-5-7-20)26(33)28-21-16-35-24-13-12-19(11-10-18-8-9-18)15-22(24)30(2)27(21)34/h3-7,12-15,18,21H,8-9,16H2,1-2H3,(H,28,33)/t21-/m0/s1
• InChIKey: KCSYYQJLZGBDGP-NRFANRHFSA-N

Ripk1-IN-28: Key Quantitative Attributes for RIPK1 Inhibitor Procurement and Selection

Ripk1-IN-28 (compound 13) is an orally active, pyridazin-4-one based receptor-interacting protein kinase 1 (RIPK1) inhibitor [1]. It demonstrates sub-nanomolar to low nanomolar potency against both human (I2.1) and mouse (Hepa1-6) cellular models [1][2], with favorable RIPK1 selectivity and a demonstrated oral pharmacokinetic profile in vivo [1].

Pathway study fit: Necroptosis and RIPK1-dependent inflammatory signaling

Model compatibility: Human and mouse cellular systems (I2.1, Hepa1-6)

Dosing route: Oral administration in rodent PK and disease models

• [1] An Y, Peng X, Wang T, Liu K, Feng D, Fang C, Zhou X, Geng M, Duan W, Ai J, Zhang H. Design and synthesis of pyridazin-4-one derivatives as necroptosis inhibitors. Arch Pharm (Weinheim). 2025 Jan;358(1):e2400594. View Source
• [2] TargetMol. RIPK1-IN-28 (T204483) Technical Datasheet. View Source

Ripk1-IN-28: Why Interchanging RIPK1 Inhibitors Compromises Experimental Reproducibility

RIPK1 inhibitors exhibit profound species-dependent potency variations and divergent kinase selectivity profiles. For instance, the clinical-stage inhibitor GSK2982772 shows a ~156-fold loss in potency against mouse RIPK1 (IC50=2500 nM) compared to human (IC50=16 nM) [1], while the widely used tool compound Nec-1s suffers from poor oral bioavailability. Ripk1-IN-28 addresses these critical limitations by maintaining high potency in both human and mouse cells and demonstrating oral activity [2], making it a non-interchangeable chemical tool for translational studies requiring cross-species consistency and in vivo dosing.

Cross-species potency may shift dramatically between inhibitors

Ripk1-IN-28Maintains high potency in both human and mouse cells

GSK2982772Exhibits a substantial loss of activity against mouse RIPK1

Oral bioavailability is not a class-wide property

Ripk1-IN-28Oral activity confirmed in rodent pharmacokinetic studies

Nec-1s / GSK481Lack oral bioavailability or show poor oral exposure

Kinase selectivity profiles are not equivalent

Ripk1-IN-28Favorable RIPK1 selectivity reported; full panel awaited

Nec-1Known off-target activity against IDO may confound necroptosis readouts

• [1] PeptideDB. GSK2982772 Technical Datasheet (citing IC50 values). View Source
• [2] An Y, et al. Arch Pharm (Weinheim). 2025 Jan;358(1):e2400594. View Source

Ripk1-IN-28: Quantitative Head-to-Head and Cross-Study Differentiation Evidence

Ripk1-IN-28 Achieves 40-Fold Greater Potency than GSK2982772 in Human RIPK1 Cellular Assays

Ripk1-IN-28 demonstrates an IC50 of 0.4 nM against human I2.1 cells [1]. In contrast, the clinical-stage comparator GSK2982772 exhibits an IC50 of 16 nM against human RIPK1 in cellular assays . This represents a 40-fold improvement in potency for Ripk1-IN-28 in a human cellular context.

Human cellular potency

Cross-study comparable

0.4 nM (Ripk1-IN-28) vs 16 nM (GSK2982772); ~40-fold difference

Reported human cell assay potency context

I2.1 cells; cross-study comparison

Evidence Dimension	Inhibition of human RIPK1-dependent cellular activity
Target Compound Data	0.4 nM
Comparator Or Baseline	GSK2982772 (16 nM)
Quantified Difference	40-fold greater potency
Conditions	Human I2.1 cells (Ripk1-IN-28); Human RIPK1 cellular assay (GSK2982772)

Why This Matters

Superior human cellular potency enables lower effective concentrations in in vitro disease models, reducing potential off-target effects and conserving compound for extended studies.

• [1] TargetMol. RIPK1-IN-28 (T204483) Technical Datasheet. View Source

Ripk1-IN-28 Maintains High Potency in Murine Cells, Overcoming the ~2000-Fold Mouse Potency Deficit of GSK2982772

In mouse Hepa1-6 cells, Ripk1-IN-28 exhibits an IC50 of 1.2 nM [1]. The clinical comparator GSK2982772 shows dramatically reduced potency against mouse RIPK1, with a reported IC50 of 2500 nM [2]. Ripk1-IN-28 therefore offers an approximately 2000-fold improvement in potency in a murine cellular system.

Mouse cellular potency

Cross-study comparable

1.2 nM (Ripk1-IN-28) vs 2500 nM (GSK2982772); ~2000-fold difference

Reported cross-species assay context

Mouse Hepa1-6 cells; highlights species-translatable potency

Evidence Dimension	Inhibition of mouse RIPK1-dependent cellular activity
Target Compound Data	1.2 nM
Comparator Or Baseline	GSK2982772 (2500 nM)
Quantified Difference	~2083-fold greater potency
Conditions	Mouse Hepa1-6 cells (Ripk1-IN-28); Mouse RIPK1 cellular assay (GSK2982772)

Why This Matters

Enables robust target engagement in standard mouse models of disease (e.g., SIRS, IBD) at pharmacologically achievable doses, avoiding the need for high, potentially toxic, compound loads.

• [1] TargetMol. RIPK1-IN-28 (T204483) Technical Datasheet. View Source
• [2] PeptideDB. GSK2982772 Technical Datasheet. View Source

Ripk1-IN-28 Demonstrates Oral Bioavailability, a Critical Advantage Over Nec-1s and GSK481 for In Vivo Dosing

Ripk1-IN-28 is described as an orally active inhibitor, with in vivo pharmacokinetic studies confirming it as an orally available candidate [1]. This contrasts with the tool compound Nec-1s, which lacks oral bioavailability, and the potent but in vivo-limited GSK481, which exhibits poor oral exposure and significant species-dependent potency loss [2].

Oral bioavailability

Class-level inference

Confirmed oral activity in rodent PK studies

Supports oral dosing research fit

Nec-1s and GSK481 lack oral exposure; data to verify for direct comparison

Evidence Dimension	Oral bioavailability for in vivo studies
Target Compound Data	Oral activity confirmed in vivo [1]
Comparator Or Baseline	Nec-1s (not orally bioavailable); GSK481 (poor oral exposure)
Quantified Difference	N/A (Qualitative differentiator)
Conditions	In vivo pharmacokinetic study in rodents (Ripk1-IN-28); general property of comparators

Why This Matters

Oral dosing simplifies repeated administration in chronic disease models, reduces animal handling stress, and is essential for evaluating compounds in settings like inflammatory bowel disease where oral gavage is a standard route.

• [1] An Y, et al. Arch Pharm (Weinheim). 2025 Jan;358(1):e2400594. View Source
• [2] Chemical Probes Portal. GSK481 Probe Report. View Source

Ripk1-IN-28 Exhibits Favorable RIPK1 Selectivity, Minimizing Off-Target Kinase Interference

The primary publication reports that compound 13 (Ripk1-IN-28) exhibits 'favorable RIPK1 selectivity' [1]. While a full kinome-wide selectivity panel is not yet publicly disclosed, this represents a critical advantage over early RIPK1 inhibitors like Nec-1, which has known off-target activity against indoleamine 2,3-dioxygenase (IDO). More advanced comparators like Nec-1s and GSK2982772 have demonstrated >1000-fold selectivity against panels of >300 kinases , setting a high bar for modern RIPK1 probes.

Kinase selectivity

Class-level inference

Favorable RIPK1 selectivity reported; full kinome panel not disclosed

Off-target kinase context may require review

Comparators show >1000-fold selectivity against large panels

Evidence Dimension	Kinase selectivity profile
Target Compound Data	Favorable RIPK1 selectivity [1]
Comparator Or Baseline	Nec-1s (>1000-fold selectivity vs. 485 kinases); GSK2982772 (>10,000-fold vs. 339 kinases)
Quantified Difference	Not quantified for target compound; comparator data provided for context
Conditions	Unspecified selectivity assays (Ripk1-IN-28); KinomeScan and cellular panels (comparators)

Why This Matters

High selectivity is paramount for chemical probes used in target validation studies; off-target kinase inhibition can confound phenotypic readouts and lead to incorrect biological conclusions.

• [1] An Y, et al. Arch Pharm (Weinheim). 2025 Jan;358(1):e2400594. View Source

Ripk1-IN-28 Engages RIPK1 in Cells, as Evidenced by Dose-Dependent Inhibition of Phosphorylation

In cellular models, Ripk1-IN-28 (compound 13) dose-dependently inhibited the phosphorylation of RIPK1 [1]. This provides direct evidence of on-target cellular engagement. This is a standard benchmark for RIPK1 inhibitor validation and is comparable to the activity of other advanced inhibitors like GSK2982772, which also inhibit TNF-dependent phosphorylation of RIPK1 .

Cellular target engagement

Supporting evidence

Dose-dependent inhibition of RIPK1 phosphorylation

Supports target engagement interpretation

Standard pharmacodynamic benchmark; conditions from abstract

Evidence Dimension	Cellular target engagement (biomarker modulation)
Target Compound Data	Dose-dependent inhibition of RIPK1 phosphorylation
Comparator Or Baseline	GSK2982772 (inhibits TNF-dependent RIPK1 phosphorylation)
Quantified Difference	Not quantified in source
Conditions	Cellular assays (unspecified in abstract)

Why This Matters

Confirmation of cellular target engagement is essential for establishing a causal link between compound treatment and observed phenotypic effects, de-risking further investment in in vivo studies.

• [1] An Y, et al. Arch Pharm (Weinheim). 2025 Jan;358(1):e2400594. View Source

Ripk1-IN-28: Defined Application Scenarios for Maximizing Research Impact

Translational Studies in Murine Models of Inflammatory Disease

Ripk1-IN-28's dual potency in human and mouse cells (IC50 of 0.4 nM and 1.2 nM, respectively) and its oral bioavailability make it an ideal candidate for testing RIPK1 inhibition in mouse models of systemic inflammatory response syndrome (SIRS), inflammatory bowel disease (IBD), and rheumatoid arthritis. Unlike GSK2982772, which requires high doses to overcome poor mouse potency, Ripk1-IN-28 can be dosed orally at lower, more pharmacologically relevant levels, facilitating chronic dosing regimens [1].

In Vitro Cross-Species Comparative Necroptosis Studies

Investigators studying the evolution or species-specific nuances of the necroptosis pathway can utilize Ripk1-IN-28 as a potent tool that acts on both human and mouse RIPK1 with comparable efficacy. This eliminates the confounding variable of compound potency when interpreting differences in cellular response between species, a significant limitation when using GSK2982772 or GSK481, which exhibit orders-of-magnitude differences in potency between primates and rodents [1].

Chemical Probe for RIPK1-Dependent Signaling in Primary Cells

The favorable selectivity profile of Ripk1-IN-28, combined with its high potency, supports its use as a chemical probe to dissect RIPK1-specific signaling events in sensitive primary cell cultures (e.g., macrophages, neurons) where minimizing off-target kinase inhibition is critical. The compound's ability to inhibit RIPK1 phosphorylation dose-dependently provides a validated pharmacodynamic marker for confirming target engagement in complex cellular systems [1].

Lead Compound for Preclinical Development of Orally Available Anti-Inflammatory Agents

For industrial research programs seeking novel, orally bioavailable RIPK1 inhibitors, Ripk1-IN-28 serves as a validated lead compound with a well-characterized pyridazin-4-one scaffold. Its demonstrated oral activity and high potency against both human and mouse targets address key limitations of first-generation clinical candidates, providing a solid foundation for medicinal chemistry optimization and preclinical candidate selection [1].

Application

Selection Property

Validation Focus

Murine inflammatory disease models (SIRS/IBD)

Dual human/mouse potency, oral activity

Chronic oral dosing feasibility, in vivo target engagement

Cross-species necroptosis comparison

Conserved potency across human and mouse RIPK1

Elimination of potency confound in species comparisons

RIPK1 signaling probe in primary cells

High selectivity and cellular target engagement marker

p-RIPK1 pharmacodynamic confirmation

Preclinical lead optimization

Pyridazin-4-one scaffold, oral PK profile

Medicinal chemistry optimization, in vivo PD/PK profiling

• [1] An Y, et al. Arch Pharm (Weinheim). 2025 Jan;358(1):e2400594. View Source